1-(2,5-Dimethylphenyl)piperidin-2-one

• Molecular Formula: C13H17NO
• Molecular Weight: 203.28 g/mol
• IUPAC Name: 1-(2,5-dimethylphenyl)piperidin-2-one
• InChI: InChI=1S/C13H17NO/c1-10-6-7-11(2)12(9-10)14-8-4-3-5-13(14)15/h6-7,9H,3-5,8H2,1-2H3
• InChI Key: XFJCCNSDXSXLGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCCCC2=O

Description

1-(2,5-Dimethylphenyl)piperidin-2-one is a heterocyclic organic compound featuring a piperidin-2-one core substituted with a 2,5-dimethylphenyl group. Its synthesis and characterization often involve techniques such as nuclear magnetic resonance (NMR) and gas chromatography-mass spectrometry (GC-MS) .

Preparation Methods

The synthesis of 1-(2,5-Dimethylphenyl)piperidin-2-one can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under specific reaction conditions. For instance, the reaction of 2,5-dimethylphenylamine with a suitable ketone in the presence of a cyclizing agent can yield the desired piperidinone . Industrial production methods may involve optimized reaction conditions to ensure high yield and purity, such as controlled temperature, pressure, and the use of catalysts.

Chemical Reactions Analysis

1-(2,5-Dimethylphenyl)piperidin-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding N-oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol or other reduced forms.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration, halogenation, or sulfonation.

Common Reagents and Conditions: Typical reagents include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and electrophiles for substitution reactions. Reaction conditions vary depending on the desired transformation, including temperature, solvent, and catalyst choice.

Major Products: The major products formed depend on the type of reaction.

Scientific Research Applications

Scientific Research Applications of 1-(2,5-Dimethylphenyl)piperidin-2-one

1-(2,5-Dimethylphenyl)piperidin-2-one is a chemical compound with the molecular formula $C_{13}H_{17}NO$ and a molecular weight of 203.28 g/mol. This piperidinone derivative has garnered interest in various scientific fields due to its unique structure and potential reactivity.

Synthesis and Chemical Reactions

1-(2,5-Dimethylphenyl)piperidin-2-one can be synthesized through different routes, commonly involving the cyclization of precursors under specific reaction conditions. One method includes reacting 2,5-dimethylphenylamine with a ketone in the presence of a cyclizing agent to yield the desired piperidinone.

The compound undergoes several chemical reactions:

• Oxidation: It can be oxidized to form N-oxides or other oxidized derivatives.
• Reduction: The ketone group can be converted to an alcohol or other reduced forms through reduction reactions.
• Substitution: The aromatic ring can undergo electrophilic substitution reactions like nitration, halogenation, or sulfonation.

Applications in Chemistry, Biology, and Industry

1-(2,5-Dimethylphenyl)piperidin-2-one serves as an intermediate in synthesizing more complex molecules and can be employed in various organic reactions. Due to its structural similarity to biologically active molecules, it can be used in studying biological pathways and interactions. Moreover, it can be used in the production of fine chemicals and as a building block for more complex industrial chemicals.

Biological Activities

This compound exhibits diverse biological activities, particularly in cancer therapy and neurodegenerative diseases.

Anticancer Activity

Research indicates that 1-(2,5-Dimethylphenyl)piperidin-2-one exhibits anticancer properties, demonstrating a dose-dependent inhibition of cell proliferation and migration in cancer cell lines, including breast cancer (MDA-MB-231) and pancreatic ductal adenocarcinoma (PDAC) cells. The mechanism behind its anticancer activity involves the inhibition of matrix metalloproteinases (MMPs), which play a crucial role in cancer metastasis. Specifically, it inhibits MMP-9 activity in a concentration-dependent manner, suggesting its potential as an antimetastatic agent.

Neuroprotective Effects

In neurodegenerative diseases like Alzheimer's, this compound has been studied for its ability to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). The compound exhibited dual inhibitory effects on both enzymes, which is beneficial for enhancing cholinergic transmission in Alzheimer's patients.

Structure-Activity Relationship (SAR) Analysis

Studies have explored the structure-activity relationship of piperidinone derivatives to optimize their biological activities. Modifications at various positions on the piperidine ring or the phenyl substituent can significantly influence their potency and selectivity.

Data Tables:

Table 1: Cytotoxicity of 1-(2,5-Dimethylphenyl)piperidin-2-one on Cancer Cell Lines

Cell Line	IC50 (μM)	Mechanism of Action
MDA-MB-231	15	Induction of apoptosis
PDAC	20	Inhibition of cell invasion

Table 2: Enzyme Inhibition by 1-(2,5-Dimethylphenyl)piperidin-2-one

Enzyme	IC50 (μM)	Selectivity Index
Acetylcholinesterase	25	High
Butyrylcholinesterase	30	Moderate

Case Studies:

• SAR Analysis: Introducing different substituents on the phenyl ring could enhance the anticancer activity while maintaining low toxicity towards normal cells. Compounds with additional electron-donating groups showed improved binding affinity to target proteins involved in tumor growth regulation.
• TAAR1 Receptor Modulation: Analogs based on a 4-(2-aminoethyl)piperidine core were synthesized and evaluated for trace amine-associated receptor 1 (TAAR1) modulation. One compound (AP163) displayed a statistically significant and dose-dependent reduction in hyperlocomotion in DAT-KO rats .

Mechanism of Action

The mechanism of action of 1-(2,5-Dimethylphenyl)piperidin-2-one involves its interaction with specific molecular targets. The piperidine ring can interact with various enzymes or receptors, influencing biological pathways. The exact mechanism depends on the specific application and target. For instance, in medicinal chemistry, it may act as an inhibitor or modulator of certain enzymes or receptors .

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The following table summarizes key structural differences and inferred properties of 1-(2,5-Dimethylphenyl)piperidin-2-one and related compounds:

Compound Name (CAS RN if available)	Core Structure	Phenyl Substituents	Notable Features
1-(2,5-Dimethylphenyl)piperidin-2-one	Piperidin-2-one	2,5-dimethyl	Electron-donating methyl groups; moderate steric hindrance
1-(2,5-Dimethoxy-4-nitrophenyl)piperidine	Piperidine	2,5-dimethoxy, 4-nitro	Electron-withdrawing nitro group; increased reactivity
1-(5-Amino-2-methylphenyl)piperidin-2-one (941868-25-3)	Piperidin-2-one	5-amino, 2-methyl	Amino group enhances basicity and H-bonding
(±)-N-(2,6-Dimethylphenyl)-1-iso-propyl-d7-2-piperidinecarboxamide (1013-25-8)	Piperidine	2,6-dimethyl, iso-propyl	Steric bulk from iso-propyl; carboxamide functionality
Diphenidine (36794-52-2)	Piperidine	1,2-diphenylethyl	High lipophilicity; potential CNS activity

Key Observations:

• Substituent Position : The 2,5-dimethyl configuration in the target compound reduces steric clash compared to 2,6-dimethyl analogs (e.g., CAS 1013-25-8), where adjacent substituents may hinder molecular interactions .
• Functional Groups: The amino group in 1-(5-Amino-2-methylphenyl)piperidin-2-one enhances polarity and basicity, making it more soluble in aqueous environments than the dimethyl-substituted analog .

Physicochemical Properties

• Lipophilicity : Diphenidine’s diphenylethyl group likely increases lipophilicity compared to the target compound, affecting membrane permeability .
• State and Stability : Compounds like 1-(1-(2,5-Dimethylphenyl)ethyl)piperidine () exist as oily liquids, suggesting lower melting points than crystalline analogs such as piperidin-2-one derivatives.

Research Implications and Gaps

• Pharmacological Potential: Diphenidine’s structural similarity to arylcyclohexylamines suggests NMDA receptor antagonism, but the target compound’s dimethylphenyl group may confer distinct binding kinetics .
• Material Science : The ketone group in piperidin-2-one derivatives could enable coordination chemistry, though this remains unexplored in the evidence.
• Unresolved Questions: Limited data on solubility, toxicity, and biological activity necessitate further experimental studies.

Biological Activity

1-(2,5-Dimethylphenyl)piperidin-2-one is a compound of interest in medicinal chemistry due to its diverse biological activities, particularly in the fields of cancer therapy and neurodegenerative diseases. This article synthesizes findings from various studies to provide a comprehensive overview of its biological activity, including data tables and case studies.

Chemical Structure and Properties

1-(2,5-Dimethylphenyl)piperidin-2-one features a piperidine ring substituted with a 2,5-dimethylphenyl group. The structural formula can be represented as follows:

$$\text{C}_{13}\text{H}_{17}\text{N}\text{O}$$

This compound is classified under piperidinones, which are known for their pharmacological potential.

1. Anticancer Activity

Research indicates that 1-(2,5-Dimethylphenyl)piperidin-2-one exhibits significant anticancer properties. A study highlighted its cytotoxic effects on various cancer cell lines, including breast cancer (MDA-MB-231) and pancreatic ductal adenocarcinoma (PDAC) cells. The compound demonstrated a dose-dependent inhibition of cell proliferation and migration.

Table 1: Cytotoxicity of 1-(2,5-Dimethylphenyl)piperidin-2-one on Cancer Cell Lines

Cell Line	IC50 (μM)	Mechanism of Action
MDA-MB-231	15	Induction of apoptosis
PDAC	20	Inhibition of cell invasion

The mechanism behind its anticancer activity involves the inhibition of matrix metalloproteinases (MMPs), which play a crucial role in cancer metastasis. Specifically, it was found to inhibit MMP-9 activity in a concentration-dependent manner, suggesting its potential as an antimetastatic agent .

2. Neuroprotective Effects

In the context of neurodegenerative diseases such as Alzheimer's disease, 1-(2,5-Dimethylphenyl)piperidin-2-one has been studied for its ability to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These enzymes are critical targets in the treatment of Alzheimer's disease due to their role in neurotransmitter degradation.

Table 2: Enzyme Inhibition by 1-(2,5-Dimethylphenyl)piperidin-2-one

Enzyme	IC50 (μM)	Selectivity Index
Acetylcholinesterase	25	High
Butyrylcholinesterase	30	Moderate

The compound exhibited dual inhibitory effects on both enzymes, which is beneficial for enhancing cholinergic transmission in Alzheimer's patients .

Structure-Activity Relationship (SAR)

Studies have explored the structure-activity relationship of piperidinone derivatives to optimize their biological activities. Modifications at various positions on the piperidine ring or the phenyl substituent can significantly influence their potency and selectivity.

Case Study: SAR Analysis

A recent analysis demonstrated that introducing different substituents on the phenyl ring could enhance the anticancer activity while maintaining low toxicity towards normal cells. For instance, compounds with additional electron-donating groups showed improved binding affinity to target proteins involved in tumor growth regulation .